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Compound of Interest

Compound Name: C.l. Disperse blue 284

Cat. No.: B12363496

For researchers, scientists, and drug development professionals utilizing Disperse Blue 284, a
comprehensive understanding of its performance characteristics is crucial. This guide provides
an objective comparison of the fastness properties of Disperse Blue 284 against established
industry standards for disperse dyes, supported by detailed experimental protocols.

Data Presentation: Quantitative Fastness Properties

The following table summarizes the fastness properties of Disperse Blue 284 in comparison to
typical industry standards for disperse dyes used on polyester, the primary substrate for this
dye class. Fastness is graded on a scale of 1 to 5 for wash and crocking fastness (with 5 being
the highest fastness) and on a scale of 1 to 8 for light fastness (with 8 indicating excellent
fastness).
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Industry Standard
Fastness Property Test Method Disperse Blue 284 (Disperse Dyes on
Polyester)
_ AATCC 16.3/1SO
Light Fastness 3-4 4-7
105-B02
Wash Fastness (Color AATCC 61 (2A) /1SO AE As
Change) 105-C06 (C2S)
Wash Fastness AATCC 61 (2A) / 1ISO 45 e
(Staining) 105-C06 (C2S)
Crocking Fastness AATCC 8/1S0 105-
4-5 4-5
(Dry) X12
Crocking Fastness AATCC 8/1S0O 105-
3-4 3-4

(Wet)

X12

Analysis of Performance

Disperse Blue 284 demonstrates excellent wash fastness and very good crocking fastness,

meeting or exceeding typical industry expectations for these properties on polyester fabrics. Its

performance in terms of color change and staining during laundering is robust, making it

suitable for applications requiring high wet fastness. Similarly, its resistance to color transfer

upon rubbing (crocking) in dry conditions is commendable.

However, the light fastness of Disperse Blue 284 is moderate and falls at the lower end of the

typical range for disperse dyes. This suggests that its application may be less suitable for

materials intended for prolonged exposure to daylight, such as automotive textiles or outdoor

furnishings, where a light fastness rating of 6-7 is often desired.

Experimental Protocols

Detailed methodologies for the key fastness tests are provided below. These protocols are

based on the standards set by the American Association of Textile Chemists and Colorists
(AATCC) and the International Organization for Standardization (1ISO).
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Light Fastness Testing (Based on AATCC 16.3 / ISO 105-
B02)

This test determines the resistance of the color of textiles to the action of an artificial light
source that simulates natural daylight.

e Apparatus: A xenon arc lamp is utilized as the light source.[1]

e Specimen Preparation: A specimen of the dyed textile is prepared according to the
standard's specifications.

e Procedure:
o The specimen is mounted in a holder and placed in the xenon arc test chamber.

o A set of Blue Wool standards with known lightfastness ratings (1-8) are exposed
simultaneously under the same conditions.[2]

o The exposure is carried out under controlled conditions of temperature and humidity.

o Evaluation: The change in color of the exposed portion of the specimen is compared to the
unexposed portion and assessed using the Grey Scale for Color Change. The light fastness
rating is determined by identifying which Blue Wool standard shows a similar degree of
fading.[3]

Wash Fastness Testing (Based on AATCC 61, Test No.
2A 1 1SO 105-C06, C2S)

This accelerated test is designed to simulate five typical home or commercial launderings to
assess color loss and staining.

o Apparatus: A launder-ometer or a similar apparatus for rotating closed stainless steel
containers in a thermostatically controlled water bath.

e Specimen Preparation: A specimen of the dyed fabric is cut to the specified dimensions and
attached to a multifiber test fabric containing strips of various common fibers (e.g., cotton,
nylon, polyester, acrylic, wool).[4]
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e Procedure:

o The test specimen and multifiber fabric are placed in a stainless steel container with a
specified volume of detergent solution and a set number of stainless steel balls to simulate
abrasive action.

o The container is sealed and placed in the launder-ometer, which is operated at a specified
temperature (e.g., 49°C for AATCC 61 2A) for a set duration (e.g., 45 minutes).[5]

o After the cycle, the specimen is removed, rinsed, and dried.
» Evaluation:

o Color Change: The change in color of the dyed specimen is evaluated by comparing the
treated and untreated samples using the Grey Scale for Color Change.[6]

o Staining: The degree of color transfer to each fiber strip on the multifiber fabric is assessed
using the Grey Scale for Staining.[6]

Crocking (Rubbing) Fastness Testing (Based on AATCC
8 1 1SO 105-X12)

This test determines the amount of color transferred from the surface of a colored textile to

other surfaces by rubbing.
e Apparatus: A crockmeter, which includes a standard rubbing finger.[7]

e Specimen Preparation: A specimen of the dyed fabric is mounted on the base of the
crockmeter.

e Procedure:

o Dry Crocking: A square of standard white cotton crocking cloth is mounted on the rubbing
finger. The finger is then passed back and forth over the test specimen a specified number
of times (e.g., 10 cycles) with a constant downward force.[8]

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://darongtester.com/aatcc-61-colorfastness-to-washing/
https://aatcctestmethods.com/test-methods/aatcc-61-colorfastness-to-laundering-accelerated/
https://aatcctestmethods.com/test-methods/aatcc-61-colorfastness-to-laundering-accelerated/
https://aatcctestmethods.com/test-methods/aatcc-8-colorfastness-to-crocking-wet-dry/
https://darongtester.com/colorfastness-to-crocking-aatcc-8/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12363496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

o Wet Crocking: The procedure is repeated with a fresh square of crocking cloth that has
been wetted with deionized water to a specific pickup percentage.[9]

» Evaluation: The amount of color transferred to the white crocking cloth is evaluated by
comparing it with the Chromatic Transference Scale or the Grey Scale for Staining.[7]

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the fastness testing of Disperse Blue
284.
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Workflow for Fastness Property Testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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